Cas no 91999-75-6 (4-Thiazoleacetic acid,2-amino-a-[(1-carboxy-1-methylethoxy)imino]-)
91999-75-6 structure
Product Name:4-Thiazoleacetic acid,2-amino-a-[(1-carboxy-1-methylethoxy)imino]-
CAS No:91999-75-6
MF:C9H11N3O5S
MW:273.265740633011
CID:800296
PubChem ID:11129464
Update Time:2025-04-19
4-Thiazoleacetic acid,2-amino-a-[(1-carboxy-1-methylethoxy)imino]- Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazoleacetic acid,2-amino-a-[(1-carboxy-1-methylethoxy)imino]-
- (Z)-2-((((2-Aminothiazol-4-yl)(carboxy)methylene)-amino)oxy)-2-methylpropanoic acid
- A839938
- ( Z )-2-(2-Aminothiazol-4-yl)-2-(1-carboxy-1-methyl)ethoxyiminoacetic acid
- SCHEMBL9486064
- (Z)-2-((((2-Aminothiazol-4-yl)(carboxy)methylene)amino)oxy)-2-methylpropanoicacid
- 2-{[(E)-[(2-AMINO-1,3-THIAZOL-4-YL)(CARBOXY)METHYLIDENE]AMINO]OXY}-2-METHYLPROPANOIC ACID
- (E)-2-((((2-aminothiazol-4-yl)(carboxy)methylene)amino)oxy)-2-methylpropanoic acid
- 4-Thiazoleacetic acid, 2-amino-alpha-[(1-carboxy-1-methylethoxy)imino]-, (alphaZ)-
- AKOS016007329
- (Z)-2-((((2-Aminothiazol-4-yl)(carboxy)methylene)amino)oxy)-2-methylpropanoic acid
- 2-[(Z)-[(2-amino-1,3-thiazol-4-yl)-carboxymethylidene]amino]oxy-2-methylpropanoic acid
- 2-Amino-((1-carboxy-1-methyl ethoxy)imino)-4-thiazoleacetic acid
- 2-{[(Z)-[(2-AMINO-1,3-THIAZOL-4-YL)(CARBOXY)METHYLIDENE]AMINO]OXY}-2-METHYLPROPANOIC ACID
- 4-Thiazoleacetic acid,2-amino-a-[[2-(diphenylmethoxy)-1,1-dimethyl-2-oxoethoxy]imino]-,(Z)- (9CI)
- 2-[[(2-aminothiazol-4-yl)-carboxy-methylene]amino]oxy-2-methyl-propanoic acid
- 91999-75-6
- 102507-85-7
- 80542-76-3
- AC-4331
-
- Inchi: 1S/C9H11N3O5S/c1-9(2,7(15)16)17-12-5(6(13)14)4-3-18-8(10)11-4/h3H,1-2H3,(H2,10,11)(H,13,14)(H,15,16)/b12-5-
- InChI Key: VNCBMEHASYISTH-XGICHPGQSA-N
- SMILES: S1C(N)=NC(=C1)/C(/C(=O)O)=N/OC(C(=O)O)(C)C
Computed Properties
- Exact Mass: 273.042
- Monoisotopic Mass: 273.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 163A^2
- XLogP3: 1.1
Experimental Properties
- Density: 1.61
- Boiling Point: 541.5°Cat760mmHg
- Flash Point: 281.3°C
- Refractive Index: 1.658
- PSA: 163.34000
- LogP: 0.97500
4-Thiazoleacetic acid,2-amino-a-[(1-carboxy-1-methylethoxy)imino]- Related Literature
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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